Cas no 1014849-20-7 (Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate)

• Product Name: Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate
• CAS No: 1014849-20-7
• MF: C₁₄H₁₂ClNO₄S₂
• MW: 357.8323802948
• CID: 5681229
• PubChem ID: 8823206
• Update Time: 2025-05-21

Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1014849-20-7
• EN300-26599082
• AKOS001151680
• methyl 3-[[(E)-2-(4-chlorophenyl)ethenyl]sulfonylamino]thiophene-2-carboxylate
• Z115622266
• methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate
• Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate

• Inchi： 1S/C14H12ClNO4S2/c1-20-14(17)13-12(6-8-21-13)16-22(18,19)9-7-10-2-4-11(15)5-3-10/h2-9,16H,1H3/b9-7+
• InChI Key： DVVZZVYLEYCUSI-VQHVLOKHSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(NC1C=CSC=1C(=O)OC)(=O)=O

Computed Properties

• Exact Mass: 356.9896279g/mol
• Monoisotopic Mass: 356.9896279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate

Methyl 3-[2-(4-Chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate (CAS No. 1014849-20-7): A Comprehensive Overview

Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate (CAS No. 1014849-20-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate consists of a thiophene ring substituted with a sulfonamide group and a methyl ester moiety. The presence of the chlorophenyl group and the ethenesulfonamido functionality imparts distinct chemical and biological properties to this compound, making it an intriguing subject for detailed investigation.

Recent studies have highlighted the pharmacological activities of Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators of inflammatory responses. These findings suggest that Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate could be a valuable candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anti-cancer properties. Research has shown that Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate exhibits cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of signaling pathways such as p53 and Bcl-2. These findings have sparked interest in further exploring the potential of this compound as a chemotherapeutic agent.

In addition to its therapeutic applications, Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate has been studied for its use in diagnostic imaging. The unique electronic properties of the thiophene ring and the sulfonamide group make it suitable for conjugation with imaging agents, such as fluorescent dyes or radioisotopes. This property has led to its evaluation as a potential probe for non-invasive imaging techniques, such as positron emission tomography (PET) and fluorescence imaging.

The synthesis of Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the coupling of thiophene carboxylic acid with an appropriate sulfonamide derivative, followed by esterification to form the methyl ester. Advances in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound on a larger scale.

The physicochemical properties of Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate have also been extensively studied. It is known to be soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), which facilitates its use in various biological assays. Its stability under different conditions, including temperature and pH, has been evaluated to ensure its reliability in experimental settings.

In conclusion, Methyl 3-[2-(4-chlorophenyl)ethenesulfonamido]thiophene-2-carboxylate (CAS No. 1014849-20-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its anti-inflammatory, anti-cancer, and diagnostic imaging properties make it a promising candidate for further development into therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize its use in various biomedical contexts.